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Compound of Interest

Compound Name: Neopentylamine

Cat. No.: B1198066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Neopentylamine, a primary aliphatic amine with significant steric hindrance, is a valuable

building block in the synthesis of pharmaceuticals and other complex organic molecules. Its

unique structure influences its reactivity and chemical compatibility, necessitating a thorough

understanding for safe and effective handling in a laboratory setting. This guide provides an in-

depth overview of neopentylamine's chemical compatibility, reactivity profile, and safe

handling procedures, incorporating quantitative data and detailed experimental considerations.

Physical and Chemical Properties
A foundational understanding of neopentylamine's physical and chemical properties is crucial

for its appropriate use. Key properties are summarized in the table below.
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Property Value Reference

CAS Number 5813-64-9 [1]

Molecular Formula C5H13N [1]

Molecular Weight 87.16 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor Distinctive amine odor [1]

Boiling Point 80-83 °C [2]

Melting Point -70 °C [3]

Flash Point -13 °C [2]

Density 0.745 g/cm³ at 20 °C [2]

pKa 10.15 at 25 °C [2]

Solubility
Soluble in water and organic

solvents
[1]

Chemical Compatibility
The compatibility of neopentylamine with various materials is a critical consideration for

storage, handling, and reaction setup. While specific quantitative data for neopentylamine is

limited, general compatibility information for amines provides a strong basis for material

selection. Pre-testing under specific experimental conditions is always recommended.[4]

Metals
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Metal Compatibility Rating Notes

Stainless Steel (304, 316) A - Excellent Generally resistant to amines.

Aluminum B - Good

May be subject to some

corrosion, especially in the

presence of water.

Carbon Steel D - Severe Effect
Not recommended due to the

risk of corrosion.

Brass B - Good

Generally compatible, but

testing is advised for specific

alloys.

Copper C - Fair

Can be corroded by amines,

especially at elevated

temperatures.

Nickel and its alloys A - Excellent
High resistance to corrosion by

amines.

Rating Key: A - Excellent, B - Good, C - Fair, D - Severe Effect. (Based on general amine

compatibility data[5])

Plastics and Elastomers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.emerson.com/documents/automation/manuals-guides-chemical-compatibility-topworx-en-82210.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Compatibility Rating Notes

Polytetrafluoroethylene (PTFE) A - Excellent

Highly resistant to a wide

range of chemicals, including

amines.

Polypropylene (PP) B - Good

Generally good resistance, but

swelling may occur with

prolonged exposure.

Polyethylene (HDPE, LDPE) B - Good
Similar to polypropylene, with

potential for some swelling.

Polyvinyl Chloride (PVC) C - Fair

May be attacked and is

generally not recommended

for prolonged contact.

Buna-N (Nitrile) D - Severe Effect

Not recommended; significant

swelling and degradation can

occur.

Viton® (FKM) A - Excellent

Excellent resistance to amines

and a broad range of

chemicals.

EPDM D - Severe Effect

Not recommended due to

significant swelling and

degradation.

Silicone D - Severe Effect
Not recommended; subject to

swelling and chemical attack.

Rating Key: A - Excellent, B - Good, C - Fair, D - Severe Effect. (Based on general amine

compatibility data[4][6])

Reactivity Profile
Neopentylamine exhibits the characteristic reactivity of a primary amine, though its sterically

hindered neopentyl group can influence reaction rates and mechanisms.[7]
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Basicity
With a pKa of 10.15, neopentylamine is a moderately strong base and will readily react with

acids in exothermic neutralization reactions to form ammonium salts.[2]

Nucleophilicity
The lone pair of electrons on the nitrogen atom makes neopentylamine a potent nucleophile.

It readily participates in a variety of nucleophilic substitution and addition reactions.

Alkylation: Reacts with alkyl halides to form secondary, tertiary amines, and quaternary

ammonium salts. Due to steric hindrance, the formation of highly substituted products may

be slower compared to less hindered amines.[2]

Acylation: Reacts vigorously with acid chlorides, acid anhydrides, and esters to form the

corresponding amides. These reactions are often highly exothermic.[2]

Reaction with Carbonyl Compounds: Reacts with aldehydes and ketones to form imines

(Schiff bases) through a nucleophilic addition-elimination mechanism.[8]

Hazardous Reactivity
Neopentylamine is incompatible with a range of substances, and mixing can lead to

hazardous situations.

Strong Oxidizing Agents: Can react violently, posing a fire and explosion hazard.[9]

Acids: Vigorous, exothermic neutralization reactions can occur.[9]

Acid Anhydrides and Acid Chlorides: Highly exothermic and potentially violent reactions can

occur.[9]

Nitrosating Agents: In the presence of nitrosating agents (e.g., nitrous acid, nitrites),

neopentylamine can form potentially carcinogenic N-nitrosamines.

Decomposition
Upon thermal decomposition, neopentylamine can release hazardous vapors and gases,

including carbon monoxide, carbon dioxide, and nitrogen oxides.[9]
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Experimental Protocols
Standard Test Method for Chemical Compatibility of
Materials
While a specific standard for neopentylamine does not exist, a general procedure for

evaluating the chemical resistance of plastics can be adapted from ASTM D543.[10]

Objective: To determine the resistance of a plastic or elastomeric material to neopentylamine
by measuring changes in weight, dimensions, and physical properties after exposure.

Materials:

Test specimens of the material of interest (e.g., tensile bars, disks).

Neopentylamine (reagent grade).

Immersion containers with tight-fitting lids.

Analytical balance.

Calipers or micrometer.

Mechanical testing apparatus (e.g., tensile tester).

Fume hood.

Appropriate personal protective equipment (PPE).

Procedure:

Initial Measurements: Carefully measure the weight and dimensions of at least three test

specimens of each material.

Immersion: Place the specimens in an immersion container and completely cover them with

neopentylamine.
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Sealing and Exposure: Tightly seal the container to prevent evaporation. Store the container

in a designated area at a controlled temperature (e.g., ambient or an elevated temperature

relevant to the intended application) for a specified duration (e.g., 24 hours, 7 days, 30

days).

Removal and Cleaning: After the exposure period, carefully remove the specimens from the

neopentylamine in a fume hood. Gently clean the specimens with a solvent that does not

affect the material (e.g., isopropanol) and allow them to dry completely.

Final Measurements: Re-measure the weight and dimensions of the specimens.

Physical Property Testing: Conduct mechanical tests (e.g., tensile strength, elongation at

break) on the exposed specimens and on control specimens that were not exposed to

neopentylamine.

Analysis: Calculate the percentage change in weight and dimensions. Compare the

mechanical properties of the exposed specimens to the control specimens.

Report: Document all measurements, observations (e.g., changes in appearance, color,

surface texture), and calculated changes in properties.
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Figure 1: General Reactivity of Neopentylamine
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Caption: General Reactivity of Neopentylamine.
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Figure 2: Safe Handling Workflow for Neopentylamine
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Caption: Safe Handling Workflow for Neopentylamine.
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Figure 3: Experimental Workflow for Compatibility Testing
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Caption: Experimental Workflow for Compatibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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